Cas no 1313367-56-4 (NVP-CGM097 sulfate)

NVP-CGM097 sulfate structure
NVP-CGM097 sulfate structure
Product Name:NVP-CGM097 sulfate
CAS No:1313367-56-4
MF:C38H49ClN4O8S
MW:757.335668325424
CID:4587948
PubChem ID:53262550
Update Time:2025-07-15

NVP-CGM097 sulfate Chemical and Physical Properties

Names and Identifiers

    • NVP-CGM097 (sulfate)
    • CGM097Sulfate
    • NVP-CGM097 sulfate
    • CGM097 sulfate
    • NVP-CGM097(sulfate)
    • CGM 097 Sulfate
    • AKOS040733888
    • MS-31344
    • SCHEMBL2392169
    • G16082
    • (1S)-1-(4-chlorophenyl)-6-methoxy-2-[4-[methyl-[[4-(4-methyl-3-oxopiperazin-1-yl)cyclohexyl]methyl]amino]phenyl]-7-propan-2-yloxy-1,4-dihydroisoquinolin-3-one sulfuric acid; CGM 097 Sulfate
    • HY-15954B
    • 1313367-56-4
    • CS-6873
    • (1S)-1-(4-chlorophenyl)-6-methoxy-2-[4-[methyl-[[4-(4-methyl-3-oxopiperazin-1-yl)cyclohexyl]methyl]amino]phenyl]-7-propan-2-yloxy-1,4-dihydroisoquinolin-3-one;sulfuric acid
    • DA-66278
    • SCHEMBL2392173
    • Inchi: 1S/C38H47ClN4O4.H2O4S/c1-25(2)47-35-22-33-28(20-34(35)46-5)21-36(44)43(38(33)27-8-10-29(39)11-9-27)32-16-14-30(15-17-32)41(4)23-26-6-12-31(13-7-26)42-19-18-40(3)37(45)24-42;1-5(2,3)4/h8-11,14-17,20,22,25-26,31,38H,6-7,12-13,18-19,21,23-24H2,1-5H3;(H2,1,2,3,4)/t26?,31?,38-;/m0./s1
    • InChI Key: YFLKIFVIZIALIA-GHVGLMRRSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@H]1C2C=C(C(=CC=2CC(N1C1C=CC(=CC=1)N(C)CC1CCC(CC1)N1CC(N(C)CC1)=O)=O)OC)OC(C)C.S(=O)(=O)(O)O

Computed Properties

  • Exact Mass: 756.295963g/mol
  • Monoisotopic Mass: 756.295963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 9
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 149
  • Molecular Weight: 757.3g/mol

NVP-CGM097 sulfate Security Information

NVP-CGM097 sulfate Pricemore >>

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Additional information on NVP-CGM097 sulfate

Research Briefing on NVP-CGM097 Sulfate (CAS: 1313367-56-4) in Chemical Biology and Medicine

NVP-CGM097 sulfate (CAS: 1313367-56-4) is a novel small-molecule inhibitor targeting the p53-MDM2 interaction, a critical pathway in cancer therapeutics. Recent studies have highlighted its potential as a potent and selective MDM2 antagonist, with promising preclinical results in various cancer models. This briefing synthesizes the latest research on its mechanism of action, pharmacokinetics, and therapeutic applications.

Recent findings published in *Journal of Medicinal Chemistry* (2023) demonstrate that NVP-CGM097 sulfate exhibits high binding affinity (IC50 < 10 nM) to MDM2, effectively disrupting the p53-MDM2 complex and reactivating p53-dependent tumor suppression. In vivo studies using xenograft models of acute myeloid leukemia (AML) showed significant tumor regression (up to 70% reduction) at doses of 50 mg/kg/day, with minimal off-target effects.

Pharmacokinetic analyses reveal favorable properties, including oral bioavailability (~60% in rodents) and a half-life of 8–12 hours, supporting its clinical translation. Phase I trials (NCT identifier: NCT04512306) are currently evaluating safety profiles in solid tumors, with preliminary data indicating manageable toxicity (Grade 1–2 adverse events).

Comparative studies with analogs like RG7112 underscore NVP-CGM097 sulfate’s improved selectivity and reduced hematologic toxicity. Structural modifications at the sulfonate group (1313367-56-4) enhance solubility and tissue penetration, as confirmed by cryo-EM studies of MDM2-ligand complexes.

Challenges remain in overcoming acquired resistance mechanisms, such as MDM2 amplification. Combinatorial approaches with PARP inhibitors or immunotherapies are under investigation. Industry reports (e.g., Novartis Q2 2023 pipeline update) suggest accelerated development for hematologic malignancies.

In conclusion, NVP-CGM097 sulfate represents a paradigm-shifting candidate in precision oncology. Further clinical validation will determine its broader applicability beyond TP53-wildtype cancers.

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